molecular formula C7H11FN2 B8647969 1-(2-Fluoroethyl)-3,5-dimethyl-1H-pyrazole

1-(2-Fluoroethyl)-3,5-dimethyl-1H-pyrazole

Cat. No.: B8647969
M. Wt: 142.17 g/mol
InChI Key: SZGXNTKHOLDDIT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(2-Fluoroethyl)-3,5-dimethyl-1H-pyrazole is a useful research compound. Its molecular formula is C7H11FN2 and its molecular weight is 142.17 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C7H11FN2

Molecular Weight

142.17 g/mol

IUPAC Name

1-(2-fluoroethyl)-3,5-dimethylpyrazole

InChI

InChI=1S/C7H11FN2/c1-6-5-7(2)10(9-6)4-3-8/h5H,3-4H2,1-2H3

InChI Key

SZGXNTKHOLDDIT-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=NN1CCF)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of sodium hydride (1.37 mol, (60% in oil) in DMF (350 mL) was added 3,5-dimethyl-1H-pyrazole (120 g, 1.25 mol). After this, the reaction mixture was stirred for 1 h at room temperature and treated with 1-bromo-2-fluoroethane (175 g, 1.37 mol) in DMF (200 mL). The reaction mixture was left to stir overnight, diluted with water (2 L), and the product was extracted with ethyl acetate (3×300 mL). The combined organic extracts were washed with water (1 L), dried with sodium sulfate, and evaporated. The liquid residue (120 g) was chromatographed on a “Biotage” apparatus with silica gel using ethyl acetate/hexane (1:5) as the eluent (Rf=0.3) to give 88 g (49.7%) of the title product.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
350 mL
Type
solvent
Reaction Step One
Quantity
120 g
Type
reactant
Reaction Step Two
Quantity
175 g
Type
reactant
Reaction Step Three
Name
Quantity
200 mL
Type
solvent
Reaction Step Three
Name
Quantity
2 L
Type
solvent
Reaction Step Four
Yield
49.7%

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